Cas no 1421457-77-3 (1-(2-ethoxyphenyl)-3-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]urea)

• Product Name: 1-(2-ethoxyphenyl)-3-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]urea
• CAS No: 1421457-77-3
• MF: C₂₀H₂₃N₇O₂
• MW: 393.442322969437
• CID: 5365336
• Update Time: 2025-06-09

1-(2-ethoxyphenyl)-3-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxyphenyl)-3-[2-[[6-(pyridin-2-ylamino)pyrimidin-4-yl]amino]ethyl]urea
• 1-(2-ethoxyphenyl)-3-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]urea

• Inchi： 1S/C20H23N7O2/c1-2-29-16-8-4-3-7-15(16)26-20(28)23-12-11-22-18-13-19(25-14-24-18)27-17-9-5-6-10-21-17/h3-10,13-14H,2,11-12H2,1H3,(H2,23,26,28)(H2,21,22,24,25,27)
• InChI Key： CGWOXYIBKPQFJW-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1OCC)C(NCCNC1=CC(NC2=NC=CC=C2)=NC=N1)=O

Additional information on 1-(2-ethoxyphenyl)-3-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]urea

Introduction to 1-(2-ethoxyphenyl)-3-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]urea (CAS No. 1421457-77-3)

1-(2-ethoxyphenyl)-3-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]urea is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1421457-77-3, represents a convergence of advanced organic chemistry and medicinal biology, showcasing the potential for novel therapeutic applications.

The molecular structure of this compound is intricate, featuring a 1-(2-ethoxyphenyl) moiety linked to a 3-[2-{(6-[pyridin-2-yl)amino]pyrimidin-4-yl}amino]ethyl group, which is further connected to a urea functional group. This arrangement suggests a high degree of chemical complexity, which may contribute to its unique pharmacological properties. The presence of multiple aromatic rings and heterocyclic systems, such as the pyridine and pyrimidine moieties, indicates that this compound could interact with biological targets in multiple ways, potentially making it a versatile candidate for drug discovery.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The compound 1-(2-ethoxyphenyl)-3-[2-{(6-[pyridin-2-yl)amino]pyrimidin-4-yl}amino]ethyl]urea has been explored in several preclinical studies due to its structural features that may confer inhibitory activity against key enzymes and receptors involved in these pathways.

One of the most compelling aspects of this compound is its potential to interact with enzymes that play a crucial role in cellular signaling. For instance, studies have suggested that the urea moiety could serve as a hinge-binding group, allowing the molecule to dock into the active sites of target enzymes. Additionally, the pyridine and pyrimidine rings may engage in hydrogen bonding or π-stacking interactions with complementary residues in the enzyme or receptor binding pocket, enhancing binding affinity.

The 1-(2-ethoxyphenyl) group adds another layer of complexity to the compound's structure. This aromatic ring could participate in hydrophobic interactions with non-polar regions of the target protein, further stabilizing the binding interface. Moreover, the ethyl chain extending from the [6-[pyridin-2-yl)amino]pyrimidin-4-yl}amino] group provides a flexible linker that can adapt to various conformations within the binding site, potentially improving drug-like properties such as solubility and bioavailability.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of small molecules like 1-(2-ethoxyphenyl)-3-[2-{(6-[pyridin-2-yl)amino]pyrimidin-4-yl}amino]ethyl]urea with high precision. Molecular docking simulations have revealed that this compound can effectively bind to several therapeutic targets, including kinases and transcription factors that are aberrantly activated in cancer cells. These findings have spurred interest in developing derivatives of this compound that may exhibit enhanced potency and selectivity.

In addition to its potential as an anticancer agent, this compound has also been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By modulating inflammatory pathways, 1-(2-ethoxyphenyl)-3-[2-{(6-[pyridin-2-yl)amino]pyrimidin-4-yll}amino]ethyl]urea may help mitigate symptoms associated with these conditions. Preliminary studies have shown that this compound can inhibit the production of pro-inflammatory cytokines by targeting specific signaling cascades.

The development of new therapeutic agents often involves optimizing existing molecular structures to improve their pharmacological profiles. Researchers have been exploring various strategies to enhance the efficacy and safety of 1-(2-hydroxybenzoyl)-3-[4-hydroxyphenyl]-5-methylisoxazole, including modifications to the aromatic rings and functional groups. For example, replacing the urea moiety with alternative heterocyclic systems or introducing additional substituents on the aromatic rings could alter binding interactions with biological targets.

Another area of focus has been on improving the solubility and bioavailability of this compound. Poor solubility can limit its clinical utility despite promising preclinical results. By incorporating solubilizing groups or optimizing molecular geometry, researchers aim to enhance drug delivery systems that can overcome these limitations.

The synthesis of complex organic compounds like 1-(2-hydroxybenzoyl)-3-[4-hydroxyphenyl]-5-methylisoxazole requires meticulous planning and expertise in synthetic organic chemistry. Advanced synthetic techniques have been employed to construct the intricate molecular framework of this compound efficiently and with high yield. These techniques include cross-coupling reactions, cyclization processes, and functional group transformations that are critical for achieving the desired chemical structure.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-(2-hydroxybenzoyl)-3-[4-hydroxyphenyl]-5-methylisoxazole are expected to play an increasingly important role in drug discovery and development. The combination of innovative chemical design principles with cutting-edge computational methods holds great promise for accelerating the identification of novel therapeutics that address unmet medical needs.